4-Methyl-4-(methylsulfonylmethyl)piperidine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Methyl-4-(methylsulfonylmethyl)piperidine;hydrochloride” is a chemical compound with the molecular formula C7H16ClNO2S and a molecular weight of 213.73 . It is a white solid and is used for proteomics research .
Molecular Structure Analysis
The InChI code for “4-Methyl-4-(methylsulfonylmethyl)piperidine;hydrochloride” is 1S/C7H15NO2S.ClH/c1-11(9,10)6-7-2-4-8-5-3-7;/h7-8H,2-6H2,1H3;1H .Physical And Chemical Properties Analysis
“4-Methyl-4-(methylsulfonylmethyl)piperidine;hydrochloride” is a white solid . It should be stored at 0-8°C .Scientific Research Applications
Anticholinesterase Activity
- Synthesis and Evaluation of Anti-AChE Activity : A study by Sugimoto et al. (1990) involved synthesizing piperidine derivatives, including 1-benzyl-4-[2-(N-[4'-(benzylsulfonyl) benzoyl]-N-methylamino]ethyl]piperidine hydrochloride, and evaluating their anti-acetylcholinesterase (anti-AChE) activity. This compound showed potential as a potent inhibitor of acetylcholinesterase, suggesting its application in antidementia drug development (Sugimoto et al., 1990).
CNS Disorders Treatment
- Selective 5-HT7 Receptor Ligands : A study by Canale et al. (2016) explored the design of arylsulfonamide derivatives of (aryloxy)ethyl piperidines, including 4-methyl-piperidine-carbodithioate, for selective 5-HT7 receptor ligands. This approach aimed to develop multifunctional agents for treating complex diseases like CNS disorders (Canale et al., 2016).
Antimicrobial Activity
- Screening for Antibacterial Activity : Iqbal et al. (2017) synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, including 1-[(4-chlorophenyl)sulfonyl]piperidin-4-carboxylate derivatives, and evaluated their antibacterial potentials. They found certain derivatives to be moderate inhibitors against Gram-negative bacterial strains (Iqbal et al., 2017).
Antagonistic Activity on Human CCR5 Receptor
- Synthesis and Evaluation for Anti-HIV-1 Agents : Research by Finke et al. (2001) focused on synthesizing piperidine derivatives as antagonists of the human CCR5 receptor for anti-HIV-1 agents. Their findings led to the discovery of potent CCR5 antagonists (Finke et al., 2001).
Safety And Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation or serious eye irritation . The hazard statements associated with it are H302 and H335, indicating harm if swallowed and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+351+338) .
properties
IUPAC Name |
4-methyl-4-(methylsulfonylmethyl)piperidine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO2S.ClH/c1-8(7-12(2,10)11)3-5-9-6-4-8;/h9H,3-7H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEUMTMIQEDQACJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCNCC1)CS(=O)(=O)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-4-(methylsulfonylmethyl)piperidine;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.